5-BROMO-4,6-DIMETHYLNICOTINIC ACID

Specification

• CAS No.: 93350-01-7
• Molecular Formula: C8H8BrNO2
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 5-bromo-4,6-dimethylpyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C8H8BrNO2/c1-4-6(8(11)12)3-10-5(2)7(4)9/h3H,1-2H3,(H,11,12)
• Standard InChI Key: QQGXFWWAZULHIZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC=C1C(=O)O)C)Br
• Canonical SMILES: CC1=C(C(=NC=C1C(=O)O)C)Br

Introduction

5-Bromo-4,6-dimethylnicotinic acid is a chemical compound with the CAS number 93350-01-7. It has a molecular formula of C8H8BrNO2 and a molecular weight of 230.06 g/mol. This compound is a derivative of nicotinic acid, which is a form of vitamin B3, but it is modified with a bromine atom at the 5-position and methyl groups at the 4- and 6-positions.

Synthesis of 5-Bromo-4,6-Dimethylnicotinic Acid

The synthesis of 5-bromo-4,6-dimethylnicotinic acid typically involves the hydrolysis of 5-bromo-4,6-dimethylnicotinonitrile. This process is carried out in the presence of potassium hydroxide (KOH) in water at elevated temperatures. The reaction conditions involve stirring the mixture at about 110°C for approximately 16 hours. After cooling and neutralizing the reaction mixture with hydrochloric acid, the resulting solid is filtered to obtain the desired compound with a yield of about 79%.

Synthesis Steps:

• Starting Material: 5-Bromo-4,6-dimethylnicotinonitrile

• Reagents: Potassium hydroxide (KOH), water

• Conditions: Stirring at 110°C for 16 hours

• Yield: Approximately 79%

Applications and Research Findings

While specific applications of 5-bromo-4,6-dimethylnicotinic acid are not widely documented, compounds with similar structures are often studied for their biological activities. For instance, derivatives of nicotinic acid are known for their roles in metabolism and as precursors to other biologically active compounds.

Safety and Handling

Handling of 5-bromo-4,6-dimethylnicotinic acid requires caution due to its potential toxicity and irritant properties. It is advisable to follow standard laboratory safety protocols when handling this compound.

Safety Data:

• Hazard Statements: Not explicitly listed for this compound, but similar compounds may cause skin irritation and be harmful if swallowed.

Suppliers and Availability

5-Bromo-4,6-dimethylnicotinic acid is available from several suppliers, with purity levels typically around 95%. The compound can be sourced for research purposes from various chemical distributors.

Supplier Information:

• CAS Number: 93350-01-7

• Purity: 95%

• Catalog ID: V147091 (AChemBlock)